Cas no 2271358-65-5 (UAMC-3203 hydrochloride)

• Product Name: UAMC-3203 hydrochloride
• CAS No: 2271358-65-5
• MF: C₂₅H₃₈ClN₅O₂S
• MW: 508.119523525238
• CID: 4738775
• PubChem ID: 137701964
• Update Time: 2025-07-08

UAMC-3203 hydrochloride Chemical and Physical Properties

Names and Identifiers

• TQR0284
• BCP30942
• 3-(benzylamino)-4-(cyclohexylamino)-N-(2-(piperazin-1-yl)ethyl)benzenesulfonamide hydrochloride
• UAMC-3203 hydrochloride
• AKOS037649131
• CHEMBL4171787
• CS-0094599
• 3-(benzylamino)-4-(cyclohexylamino)-N-(2-piperazin-1-ylethyl)benzenesulfonamide;hydrochloride
• HY-112909A
• BS-16677
• D81112
• UAMC-3203 HCl ;UAMC3203 HCl ;UAMC 3203 HCl ;UAMC 3203 hydrochloride ;UAMC3203 hydrochloride
• 2271358-65-5
• 4-(cyclohexylamino)-3-[(phenylmethyl)amino]-N-[2-(1-piperazinyl)ethyl]-benzenesulfonamide, monohydrochloride
• EX-A3052
• UAMC-3203 HCl
• DA-78739
• 3-(benzylamino)-4-(cyclohexylamino)-N-[2-(piperazin-1-yl)ethyl]benzenesulfonamide hydrochloride
• SCHEMBL23148197

• Inchi： 1S/C25H37N5O2S.ClH/c31-33(32,28-15-18-30-16-13-26-14-17-30)23-11-12-24(29-22-9-5-2-6-10-22)25(19-23)27-20-21-7-3-1-4-8-21;/h1,3-4,7-8,11-12,19,22,26-29H,2,5-6,9-10,13-18,20H2;1H
• InChI Key： WBZHHIZXEXJBSM-UHFFFAOYSA-N
• SMILES： Cl.S(C1=CC=C(C(=C1)NCC1C=CC=CC=1)NC1CCCCC1)(NCCN1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 507.2434743g/mol
• Monoisotopic Mass: 507.2434743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 652
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on UAMC-3203 hydrochloride

UAMC-3203 Hydrochloride: A Comprehensive Overview

The compound UAMC-3203 hydrochloride, identified by the CAS number 2271358-65-5, is a notable chemical entity that has garnered significant attention in the scientific community. This compound is classified as a small molecule and has been extensively studied for its potential applications in various fields, particularly in pharmacology and materials science. The UAMC-3203 hydrochloride structure is characterized by its unique chemical composition, which contributes to its distinctive properties and reactivity.

Recent advancements in chemical synthesis have enabled researchers to explore the UAMC-3203 hydrochloride compound more deeply. One of the most promising areas of research involves its application as a precursor in the development of advanced materials. Studies have shown that UAMC-3203 hydrochloride exhibits exceptional stability under harsh conditions, making it a candidate for use in high-performance polymers and composites. This property is particularly valuable in industries such as aerospace and automotive manufacturing, where durability and resistance to environmental factors are critical.

In addition to its material science applications, UAMC-3203 hydrochloride has also been investigated for its potential role in drug discovery. Researchers have explored its ability to interact with specific biological targets, such as enzymes and receptors, which could lead to the development of novel therapeutic agents. Recent studies have highlighted its potential as an inhibitor of certain kinases, which are key players in various disease pathways, including cancer and inflammatory disorders.

The synthesis of UAMC-3203 hydrochloride involves a multi-step process that requires precise control over reaction conditions. This process typically includes nucleophilic substitution reactions, followed by purification steps to ensure the final product meets high-quality standards. The CAS number 2271358-65-5 serves as a unique identifier for this compound, facilitating accurate reporting and referencing in scientific literature.

One of the most recent breakthroughs involving UAMC-3203 hydrochloride is its application in nanotechnology. Scientists have successfully utilized this compound as a building block for constructing nanoscale materials with tailored properties. These materials exhibit enhanced mechanical strength and thermal stability, making them ideal for use in electronic devices and energy storage systems.

The safety profile of UAMC-3203 hydrochloride has also been a focus of recent research. While it demonstrates low toxicity under normal handling conditions, proper precautions must be taken during synthesis and handling to ensure compliance with occupational safety standards. Regulatory agencies have recognized the importance of understanding the environmental impact of this compound, leading to ongoing studies on its biodegradability and ecological effects.

In conclusion, the compound UAMC-3203 hydrochloride (CAS No. 2271358-65-5) represents a significant advancement in chemical research. Its versatile properties and wide-ranging applications make it a valuable tool across multiple disciplines. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in both academic and industrial settings.